Calcium, isotope of mass 48

• IUPAC Name: calcium-48
• InChI: InChI=1S/Ca/i1+8
• InChI Key: OYPRJOBELJOOCE-CONNIKPHSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [48Ca]
• Molecular Formula: Ca
• Molecular Weight: 47.9525227 g/mol
• CAS No.: 13981-76-5

Description

It makes up approximately 0.187% of natural calcium by mole fraction . This isotope is particularly interesting due to its neutron-rich nature and its classification as a “doubly magic” nucleus, which contributes to its unusual stability . Calcium-48 is the lightest nucleus known to undergo double beta decay, making it a valuable subject for nuclear physics research .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium-48 can be enriched using methods such as multi-channel counter-current electrophoresis (MCCCE). This method involves the migration of ions in multi-channels on a boron nitride plate, allowing for a substantial increase in power density and achieving a high enrichment factor . Another method involves mass spectrometry, where high-purity, zone-refined tantalum ribbon and outgassing of the filament before sample loading are used to reduce background signals during calcium analysis .

Industrial Production Methods: Industrial production of calcium-48 is limited due to its scarcity and the complexity of enrichment processes. The most cost-effective method for enrichment is centrifugation, although this is typically applicable to gaseous compounds .

Chemical Reactions Analysis

Types of Reactions: Calcium-48 undergoes various nuclear reactions, including double beta decay, which is an extremely rare process . Other reactions include neutron capture and proton bombardment, which are used in particle accelerators to produce new nuclei .

Common Reagents and Conditions: Reagents used in reactions involving calcium-48 include neutrons, protons, and deuterons. Conditions often involve high-energy environments such as those found in particle accelerators .

Major Products: Major products formed from reactions involving calcium-48 include new, heavier nuclei, which are valuable for research in nuclear physics and the study of superheavy elements .

Scientific Research Applications

Calcium-48 is used extensively in scientific research due to its unique properties. It serves as a starting material for the production of new nuclei in particle accelerators, aiding in the discovery of superheavy elements . Its stability and neutron-rich nature make it an excellent candidate for studying nuclear structure models and the search for neutrinoless double beta decay . Additionally, calcium-48’s magnetic properties are studied using supercomputers to understand fundamental forces within the nucleus, which can provide insights into supernova dynamics .

Mechanism of Action

The primary mechanism of action for calcium-48 involves its nuclear properties. The isotope’s stability is attributed to its “doubly magic” nature, with 20 protons and 28 neutrons forming complete shells within the nucleus . This configuration provides strong binding and stability, making it resistant to decay. The magnetic dipole transition, dominated by the spin flip of a single neutron, is a key process studied in calcium-48 .

Comparison with Similar Compounds

• Calcium-40
• Calcium-42
• Calcium-43
• Calcium-44
• Calcium-46

Comparison: Calcium-48 is unique among calcium isotopes due to its neutron-rich nature and its classification as a “doubly magic” nucleus . This makes it significantly more stable than other isotopes, which do not possess the same neutron-to-proton ratio. Additionally, calcium-48’s ability to undergo double beta decay sets it apart from other isotopes, providing valuable insights into nuclear physics and the search for new elements .